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Compound of Interest

Compound Name: 1,3,6-Trinitropyrene

Cat. No.: B1206819

In-Depth Technical Guide to 1,3,6-Trinitropyrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3,6-Trinitropyrene, a potent
mutagenic compound. It covers its chemical identity, physicochemical properties, synthesis,
and toxicological profile, with a focus on its mechanism of genotoxicity. This document is
intended for use by professionals in research and development.

Chemical Identification and Properties

CAS Number: 75321-19-6[1] Molecular Formula: C16H7N3Os[2][3][4][5][6]

Table 1: Physicochemical Properties of 1,3,6-Trinitropyrene
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Property Value Reference
Molecular Weight 337.24 g/mol [2]

Boiling Point 560.6°C at 760 mmHg [3][7]

Flash Point 283.1°C [31[7]
Density 1.707 g/cm3 [31[7]
Vapor Pressure 5.08E-12 mmHg at 25°C [3][8]

LogP 5.87820 [3][7]
Appearance Yellow solid [6]

Synthesis of 1,3,6-Trinitropyrene

A common method for the synthesis of 1,3,6-Trinitropyrene is through the direct nitration of
pyrene.[9]

Experimental Protocol: Synthesis of 1,3,6-Trinitropyrene
Materials:

e Pyrene

e Concentrated Nitric Acid (HNO3)

e Deionized water

Procedure:

Pyrene is refluxed in concentrated nitric acid.[9]

The reaction mixture is heated, for example, at 80°C for 12 to 24 hours.[9]

After the reaction is complete, the mixture is cooled to room temperature.

The cooled mixture is then diluted with deionized water. This causes the 1,3,6-

Trinitropyrene product to precipitate out of the solution as a yellow solid.[9]
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e The precipitated 1,3,6-Trinitropyrene is collected by filtration.[9]

Toxicological Profile: Mutagenicity and Genotoxicity

1,3,6-Trinitropyrene is a potent direct-acting mutagen.[7] It has been identified as a major
mutagen in environmental samples, such as surface soil.[7]

Ames Assay Results: The mutagenicity of 1,3,6-Trinitropyrene has been evaluated using the
Ames test with Salmonella typhimurium strain TA98 without metabolic activation (S9 mix). It
induced 65,500 revertants per nanomole.[7] This high level of mutagenic activity is comparable
to other potent nitrated polycyclic aromatic hydrocarbons like 1,6-dinitropyrene and 1,8-
dinitropyrene.[7]

Mechanism of Genotoxicity

The genotoxicity of nitrated pyrenes, including 1,3,6-Trinitropyrene, is primarily attributed to
their metabolic activation, leading to the formation of DNA adducts.

Metabolic Activation Pathway: The primary pathway for the metabolic activation of
dinitropyrenes involves the reduction of the nitro groups.[2] This process is catalyzed by
nitroreductase enzymes present in bacteria and mammalian cells.[2] The reduction of a nitro
group leads to the formation of a reactive N-hydroxy arylamine intermediate.[2] This
intermediate can then react with DNA, primarily with guanine bases, to form C8-substituted
deoxyguanosine adducts.[2] In mammalian cells, the N-hydroxy arylamine intermediate can be
further activated through O-acetylation by acetyltransferases, forming a more reactive N-
acetoxy arylamine that readily forms DNA adducts.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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